Cas no 86583-05-3 (N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide)
![N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide structure](https://www.kuujia.com/scimg/cas/86583-05-3x500.png)
86583-05-3 structure
Product name:N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide
N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide
- N-[2-(adamantane-1-carbonylamino)-2-methylpropyl]adamantane-1-carboxamide
- NSC-346558
- NSC346558
- DTXSID90319532
- 86583-05-3
- N,N'-(2-Methylpropane-1,2-diyl)di(tricyclo[3.3.1.1~3,7~]decane-1-carboxamide)
- N-[1-(ADAMANTANE-1-CARBONYLAMINO)-2-METHYL-PROPAN-2-YL]ADAMANTANE-1-CARBOXAMIDE
- DS-002228
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- Inchi: InChI=1S/C26H40N2O2/c1-24(2,28-23(30)26-12-19-6-20(13-26)8-21(7-19)14-26)15-27-22(29)25-9-16-3-17(10-25)5-18(4-16)11-25/h16-21H,3-15H2,1-2H3,(H,27,29)(H,28,30)
- InChI Key: ZQKAZEYIFKCJID-UHFFFAOYSA-N
- SMILES: CC(C)(CNC(=O)C12CC3CC(C1)CC(C3)C2)NC(=O)C45CC6CC(C4)CC(C6)C5
Computed Properties
- Exact Mass: 412.308978523g/mol
- Monoisotopic Mass: 412.308978523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2Ų
- XLogP3: 4.6
N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide Related Literature
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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3. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
86583-05-3 (N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide) Related Products
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